Cas no 4370-90-5 (Phenylthiohydantoin-methionine)

• Product Name: Phenylthiohydantoin-methionine
• CAS No: 4370-90-5
• MF: C₁₂H₁₄N₂OS₂
• MW: 266.382359981537
• MDL: MFCD00038433
• CID: 330148
• PubChem ID: 87574583
• Update Time: 2025-04-19

Phenylthiohydantoin-methionine Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinone,5-[2-(methylthio)ethyl]-3-phenyl-2-thioxo-
• Phenylthiohydantoin-methionine
• 5-(2-methylsulfanylethyl)-3-phenyl-2-sulfanylideneimidazolidin-4-one
• PTH-METHIONINE
• 5-[2-(Methylthio)ethyl]-3-phenyl-2-thiohydantoin
• Methionine phenylthiohydantoin
• Methionyl phenylthiohydantoin
• 5-(2-(Methylthio)ethyl)-3-phenyl-2-thioxoimidazolidin-4-one
• Hydantoin, 5-(2-methylthioethyl)-3-phenyl-2-thio-
• 4-Imidazolidinone, 5-(2-(methylthio)ethyl)-3-phenyl-2-thioxo-
• 4-Imidazolidinone, 5-[2-(methylthio)ethyl]-3-phenyl-2-thioxo-
• CBMicro_034720
• Methionyl phenylthiohydantoi
• 5-[2-(methylthio)ethyl]-3-phenyl-2-thioxoimidazolidin-4-one
• 4-Imidazolidinone,5-[2-(methylthio)ethyl]-3-phenyl-2-
• T72476
• NS00045920
• MFCD00038433
• P0366
• 5-(2-methylsulfanylethyl)-3-phenyl-2-sulfanylidene-imidazolidin-4-one
• KALSXWPXUWRLOH-UHFFFAOYSA-N
• CS-0327307
• FT-0635248
• AS-81704
• BIM-0034850.P001
• Methionyl phenylthiohydantoin
• 4370-90-5
• 5-[2-(methylthio)ethyl]-3-phenyl-2-sulfanylidene-4-imidazolidinone
• 5-[2-(Methylsulfanyl)ethyl]-3-phenyl-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one
• 5-[2-(Methylsulfanyl)ethyl]-3-phenyl-2-thioxo-4-imidazolidinone #
• DTXSID80963104
• 5-[2-(methylsulfanyl)ethyl]-3-phenyl-2-sulfanylideneimidazolidin-4-one
• EINECS 224-464-0
• AKOS022121111
• A826403
• 5-[2-(methylsulfanyl)ethyl]-3-phenyl-2-thioxoimidazolidin-4-one
• STL304865
• DB-051159

• MDL： MFCD00038433
• Inchi： 1S/C12H14N2OS2/c1-17-8-7-10-11(15)14(12(16)13-10)9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,13,16)
• InChI Key： KALSXWPXUWRLOH-UHFFFAOYSA-N
• SMILES： S(C)CCC1C(N(C2C=CC=CC=2)C(N1)=S)=O

Computed Properties

• Exact Mass: 266.05500
• Monoisotopic Mass: 266.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.3
• Topological Polar Surface Area: 89.7

Experimental Properties

• Color/Form: Uncertain
• Density: 1.32
• Melting Point: 131.0 to 135.0 deg-C
• Boiling Point: 384.2°Cat760mmHg
• Flash Point: 186.2°C
• Refractive Index: 1.671
• PSA: 89.73000
• LogP: 2.42320
• Solubility: Uncertain

Phenylthiohydantoin-methionine Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• RTECS：MU2700000
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters